1-(quinoxalin-6-yl)methanamine dihydrochloride
Overview
Description
1-(quinoxalin-6-yl)methanamine dihydrochloride is a chemical compound belonging to the class of quinoxalines. Quinoxalines are bicyclic heterocycles composed of a benzene ring fused to a pyrazine ring. This compound is of significant interest due to its versatile applications in various fields, including pharmaceuticals, chemistry, and industrial processes .
Preparation Methods
The synthesis of 1-(quinoxalin-6-yl)methanamine dihydrochloride typically involves the condensation of o-phenylenediamine with 1,2-dicarbonyl compounds to form the quinoxaline core. This reaction is often carried out under acidic conditions to facilitate the formation of the heterocyclic ring . Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity .
Chemical Reactions Analysis
1-(quinoxalin-6-yl)methanamine dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form quinoxaline derivatives with different functional groups.
Reduction: Reduction reactions can convert quinoxaline derivatives into more saturated compounds.
Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as amines and halides
Scientific Research Applications
1-(quinoxalin-6-yl)methanamine dihydrochloride has a wide range of scientific research applications:
Mechanism of Action
The mechanism of action of 1-(quinoxalin-6-yl)methanamine dihydrochloride involves its interaction with specific molecular targets and pathways. For example, quinoxaline derivatives are known to inhibit certain enzymes and receptors, leading to their biological effects. The exact molecular targets and pathways can vary depending on the specific derivative and its application .
Comparison with Similar Compounds
1-(quinoxalin-6-yl)methanamine dihydrochloride can be compared with other similar compounds, such as:
Olaquindox: An antibiotic used in veterinary medicine.
Echinomycin: An anticancer agent.
Atinoleutin: A compound with potential antimicrobial activity.
Levomycin: An antibiotic with a broad spectrum of activity.
Carbadox: An antibiotic used in animal feed. These compounds share the quinoxaline core structure but differ in their functional groups and specific applications, highlighting the versatility and uniqueness of this compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(quinoxalin-6-yl)methanamine dihydrochloride involves the reaction of quinoxaline with formaldehyde followed by reduction with sodium borohydride to yield 1-(quinoxalin-6-yl)methanol. The methanol is then reacted with ammonia to form 1-(quinoxalin-6-yl)methanamine, which is subsequently treated with hydrochloric acid to produce the dihydrochloride salt.", "Starting Materials": [ "Quinoxaline", "Formaldehyde", "Sodium borohydride", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Quinoxaline is reacted with formaldehyde in the presence of a catalyst to yield 1-(quinoxalin-6-yl)methanol.", "The methanol is then reacted with ammonia in the presence of a catalyst to form 1-(quinoxalin-6-yl)methanamine.", "The amine is treated with hydrochloric acid to produce 1-(quinoxalin-6-yl)methanamine dihydrochloride." ] } | |
CAS No. |
2742653-54-7 |
Molecular Formula |
C9H11Cl2N3 |
Molecular Weight |
232.1 |
Purity |
95 |
Origin of Product |
United States |
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